molecular formula C12H14O3 B8475830 Benzyl 2-ethoxyacrylate

Benzyl 2-ethoxyacrylate

Cat. No.: B8475830
M. Wt: 206.24 g/mol
InChI Key: CZQXZEVXLWOIFU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzyl 2-ethoxyacrylate is a useful research compound. Its molecular formula is C12H14O3 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H14O3

Molecular Weight

206.24 g/mol

IUPAC Name

benzyl 2-ethoxyprop-2-enoate

InChI

InChI=1S/C12H14O3/c1-3-14-10(2)12(13)15-9-11-7-5-4-6-8-11/h4-8H,2-3,9H2,1H3

InChI Key

CZQXZEVXLWOIFU-UHFFFAOYSA-N

Canonical SMILES

CCOC(=C)C(=O)OCC1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-ethoxyacrylic acid B-43a (1 g, 8.61 mmol) in DMF (10 mL) under a nitrogen atmosphere was added (bromomethyl)benzene (1.620 g, 9.47 mmol) followed by potassium carbonate (1.309 g, 9.47 mmol) and stirred for 12 h at 25° C. The reaction mixture was quenched with water (25 mL) and extracted with DCM (3×100 mL). The combined organic layer was washed with water (3×50 mL) followed by brine solution (50 mL) and dried over anhyd. Na2SO4. It was filtered and concentrated under reduced pressure. The crude was purified by Combiflash (Silica gel, 12 g, Redisep, EtOAc/petroleum ether, 10:90) to obtain benzyl 2-ethoxyacrylate B-43b (550 mg, 2.67 mmol, 31.0% yield) as a colorless liquid. 1H NMR (CDCl3, 6=7.26 ppm, 400 MHz): δ 7.39-7.31 (m, 5H), 5.36 (d, J=2.8 Hz, 1H), 5.25 (s, 2H), 4.61 (d, J=2.4 Hz, 1H), 3.82 (q, J=7.0 Hz, 2H), 1.39 (t, J=7.0 Hz, 3H).
Quantity
0 (± 1) mol
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reactant
Reaction Step One
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1.62 g
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reactant
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Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
1.309 g
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reactant
Reaction Step Two

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